Cas no 2098024-91-8 (1-(2-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE)

• Product Name: 1-(2-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• CAS No: 2098024-91-8
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• CID: 5580875
• PubChem ID: 86262964
• Update Time: 2025-05-20

1-(2-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• 2098024-91-8
• 1-(2-chloro-4-methylphenyl)propan-1-amine;hydrochloride
• F2167-2019
• AKOS026747646

• Inchi： 1S/C10H14ClN.ClH/c1-3-10(12)8-5-4-7(2)6-9(8)11;/h4-6,10H,3,12H2,1-2H3;1H
• InChI Key： AUQHREZXCJKNKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(CC)N.Cl

Computed Properties

• Exact Mass: 219.0581549g/mol
• Monoisotopic Mass: 219.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(2-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE

1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride: A Comprehensive Overview

1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride, a compound with the CAS number 2098024-91-8, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is notable for its unique structural properties, which make it a valuable component in pharmaceuticals, agrochemicals, and advanced materials. The hydrochloride salt form of this amine derivative enhances its solubility and stability, making it suitable for a wide range of applications.

The molecular structure of 1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride consists of a chlorophenyl group attached to a propaneamine backbone, with a hydrochloric acid counterion. This configuration imparts distinct electronic and steric properties, which are critical in determining its reactivity and functionality. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various therapeutic areas.

One of the most promising applications of this compound lies in its role as an intermediate in medicinal chemistry. Researchers have explored its utility in constructing complex heterocyclic frameworks, which are essential components of many pharmacologically active agents. For instance, recent advancements in the field have demonstrated its effectiveness in synthesizing aromatic heterocycles with enhanced bioavailability and selectivity. These findings underscore the importance of 1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride as a key building block in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has also found relevance in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. For example, recent research has shown that derivatives of this compound exhibit potent activity against various agricultural pests, offering a sustainable solution to crop protection challenges. The integration of such compounds into modern farming practices is expected to grow significantly in the coming years.

The synthesis of 1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride involves a multi-step process that typically begins with the chlorination of aromatic compounds followed by alkylation and subsequent acid workup to isolate the hydrochloride salt. Recent innovations in catalytic processes have enabled more efficient and environmentally friendly methods for its production. These advancements not only reduce costs but also align with global sustainability goals by minimizing waste and energy consumption.

From a safety perspective, understanding the handling and storage requirements of this compound is crucial. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to ensure safe handling, particularly during large-scale manufacturing processes. Regulatory compliance remains a priority to mitigate risks associated with occupational exposure.

Looking ahead, the demand for 1-(2-Chloro-4-Methylphenyl)Propan-1-Amine Hydrochloride is projected to rise due to its expanding range of applications across diverse industries. Ongoing research continues to uncover new avenues for its utilization, further solidifying its position as an indispensable chemical entity in contemporary science and technology.